Cas no 39577-43-0 (1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine)

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine is a chlorinated piperazine derivative with potential applications in pharmaceutical and chemical research. Its structure features both a 3-chlorophenyl and a 3-chloropropyl substituent, offering versatility as an intermediate in the synthesis of bioactive compounds. The presence of chlorine atoms enhances its reactivity, making it useful for further functionalization in medicinal chemistry. This compound may serve as a key building block for developing ligands or modulators targeting central nervous system (CNS) receptors due to its piperazine core. Its stability and well-defined molecular structure facilitate precise modifications, supporting its use in exploratory drug discovery and fine chemical synthesis.
1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine structure
39577-43-0 structure
Product Name:1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine
CAS No:39577-43-0
MF:C13H18Cl2N2
MW:273.201421260834
CID:55053
PubChem ID:101444
Update Time:2025-10-30

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine
    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine HCl
    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine hydrochloride
    • 1-(3-CHLOROPROPYL)-4-(3-CHLOROPHENYL) PIPERAZINE
    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine (CCP)
    • AC1L2QUP
    • AC1Q3RRQ
    • CTK8B4370
    • Jsp006869
    • NSC520934
    • SureCN267526
    • Piperazine,1-(m-chlorophenyl)-4-(3-chloropropyl)- (6CI)
    • 1-[4-(3-Chlorophenyl)piperazin-1-yl]-3-chloropropane
    • 3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl chloride
    • 1-(3-Chloropropyl)-4-(3-chlorophenyl)piperazine
    • NSC 520934
    • 1-3-chloropropyl-4 (3-chlorophenyl) piperazine hydrochloride
    • SR-01000944989-1
    • NSC-520934
    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)-piperazine
    • EN300-1613545
    • Piperazine, 1-(3-chlorophenyl)-4-(3-chloropropyl)-
    • 3-(4-(3-CHLOROPHENYL)PIPERAZIN-1-YL)PROPYL CHLORIDE
    • BS-32390
    • NS00030614
    • FT-0657846
    • DTXSID80192694
    • 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine, HCl
    • 4-m-chlorophenyl-1-(3-chloropropyl)piperazine
    • 1-(4-(3-CHLOROPHENYL)PIPERAZIN-1-YL)-3-CHLOROPROPANE
    • AKOS005622493
    • 39577-43-0
    • TRAZODONE HYDROCHLORIDE IMPURITY F [BP]
    • mCPCPP
    • SR-01000944989
    • 1-(3-chlorophenyl)-4-(3-chloro-propyl)piperazine
    • Q27278785
    • AC-15490
    • UNII-G58122O5VM
    • CS-0452190
    • G58122O5VM
    • SCHEMBL267526
    • EINECS 254-529-9
    • CHEMBL3301869
    • TRAZODONE HYDROCHLORIDE IMPURITY F
    • BBL009295
    • STK802296
    • DA-06202
    • DTXCID20115185
    • MDL: MFCD01026118
    • Inchi: 1S/C13H18Cl2N2/c14-5-2-6-16-7-9-17(10-8-16)13-4-1-3-12(15)11-13/h1,3-4,11H,2,5-10H2
    • InChI Key: NDQKGEFMUGSRNS-UHFFFAOYSA-N
    • SMILES: ClCCCN1CCN(C2C=CC=C(C=2)Cl)CC1

Computed Properties

  • Exact Mass: 272.08500
  • Monoisotopic Mass: 272.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.186
  • Melting Point: 199 °C
  • PSA: 6.48000
  • LogP: 3.09380
  • Solubility: Not available

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Security Information

  • Hazard Category Code: R20/21/22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Safety Term:S24/25

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Production Method

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine Related Literature

Additional information on 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine

Comprehensive Overview of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine (CAS No. 39577-43-0)

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine, identified by its CAS number 39577-43-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine derivatives family, which is widely studied for its potential applications in medicinal chemistry and material science. Researchers and industry professionals are increasingly interested in its molecular structure, synthesis pathways, and potential uses, making it a subject of frequent queries in academic and industrial databases.

The compound’s unique structure, featuring both a chlorophenyl and a chloropropyl group attached to a piperazine ring, contributes to its distinct chemical properties. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules. Recent trends in drug discovery and biochemical research highlight the growing demand for such intermediates, as they often serve as building blocks for novel therapeutics. This aligns with the increasing number of searches for "piperazine derivatives in drug development" and "chlorinated organic compounds applications," reflecting the compound's relevance in contemporary scientific discourse.

One of the key areas where 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine has shown promise is in the study of central nervous system (CNS) agents. The piperazine moiety is a common feature in many CNS-active drugs, and modifications to its structure, such as the introduction of chlorinated groups, can significantly alter pharmacological activity. This has led to a surge in research exploring its potential in designing new neuroactive compounds, a topic frequently searched in academic circles and patent databases.

In addition to its pharmaceutical applications, CAS No. 39577-43-0 is also of interest in material science. The presence of chlorine atoms in its structure enhances its reactivity, making it a candidate for use in polymer chemistry and catalysis. Recent advancements in sustainable chemistry have spurred interest in halogenated compounds as catalysts or precursors for environmentally friendly materials. This ties into popular search queries like "green chemistry and halogenated intermediates" and "piperazine-based materials," underscoring the compound's versatility.

The synthesis of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Detailed protocols for its preparation are often sought after by synthetic chemists, as evidenced by the frequent searches for "synthesis of chlorophenyl piperazine derivatives." Optimizing these synthetic routes is crucial for scaling up production while maintaining high purity and yield, which are critical factors for industrial applications.

Safety and handling of CAS No. 39577-43-0 are also topics of interest, particularly in laboratory and manufacturing settings. While the compound is not classified under restricted categories, proper handling procedures are essential to ensure workplace safety. Searches related to "safe handling of chlorinated piperazines" and "storage conditions for reactive intermediates" reflect this concern. Providing clear guidelines on these aspects enhances the compound's accessibility for researchers and manufacturers alike.

In summary, 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine (39577-43-0) is a compound of significant scientific and industrial interest. Its applications span pharmaceutical research, material science, and synthetic chemistry, aligning with current trends in drug discovery and sustainable chemistry. By addressing common search queries and highlighting its multifaceted uses, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.

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